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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417

This guide provides an in-depth overview of the safety precautions for hexafluoropropylene

oxide (HFPO), designed for researchers, scientists, and professionals in drug development. It
consolidates critical information from safety data sheets and regulatory sources, emphasizing
proper handling, emergency procedures, and personal protection.

Hazard Identification and Classification

Hexafluoropropylene oxide is a colorless, odorless gas that is typically shipped as a liquefied
gas under pressure.[1][2] It is classified as a hazardous substance with the following primary
concerns:

o Acute Toxicity: Toxic if inhaled.[3][4]

e [rritation: May cause respiratory irritation.[3][4] It can also cause skin and serious eye
irritation.[1]

o Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[3][4]

e Physical Hazard: Contains gas under pressure; may explode if heated.[1][5] Contact with the
liquefied gas can cause frostbite.[1][2]

GHS Hazard Statements: H331, H335, H373, H280.[1][3]

Exposure Controls and Personal Protection
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Strict adherence to exposure controls and the use of appropriate Personal Protective
Equipment (PPE) are mandatory to ensure safety when handling HFPO.

Engineering Controls

Operations involving HFPO should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[3][4][6] Use non-sparking, explosion-proof ventilation systems and
electrical equipment.[6] Emergency exits and risk-elimination areas should be clearly
designated.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. The following table summarizes the required
equipment.
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Body Part Protection Standard/Specification
Tightly fitting safety goggles )
o _ Conforming to EN 166 (EU) or
Eyes/Face with side-shields or a full-face
_ NIOSH (US).[3][4]
shield.
Chemical-resistant, impervious )
) ) ) ) Ensure clothing prevents any
Skin clothing. Fire/flame resistant o i
possibility of skin contact.[3][4]
garments.
Gloves must be inspected prior
o to use and satisfy
Chemical impermeable gloves o o
Hands specifications of EU Directive

(e.g., neoprene, butyl rubber).

89/686/EEC and EN 374.[3][4]
[7]

Respiratory

Use a full-face respirator with
an appropriate cartridge for
organic gases if exposure
limits are exceeded or irritation
is experienced. For unknown
atmospheres or emergencies,
a Self-Contained Breathing
Apparatus (SCBA) is required.

[11(3][418]

Respiratory protection program
should meet OSHA 29 CFR
1910.134 and ANSI Z88.2

requirements.

Safe Handling, Storage, and Disposal
Precautions for Safe Handling

e Avoid breathing gas, mists, or vapors.[3][4]

e Avoid contact with skin and eyes.[3]

e Use only in well-ventilated areas or outdoors.[3][4]

o Handle cylinders with care, using equipment rated for cylinder pressure.[8][9]

© 2025 BenchChem. All rights reserved. 3/13

Tech Support


https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.zbwhr.com/blog/what-are-the-safety-precautions-when-handling-hexafluoropropylene-2067170.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/EPOXIDES/sds-6FO_E_20160127.pdf
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/EPOXIDES/sds-6FO_E_20160127.pdf
https://www.airgas.com/msds/024166.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Prevent fire caused by electrostatic discharge; use non-sparking tools and ground all
equipment.[3][6]

Do not eat, drink, or smoke in handling areas.[8]

Keep containers away from heat sources, naked flames, or metals heated above 300-400 °C
to prevent thermal decomposition into toxic gases.[5][8]

Conditions for Safe Storage

Store in a dry, cool, and well-ventilated place.[3][4]

Keep containers tightly closed and sealed until ready for use.[3][8]

Store locked up.[3][4]

Protect cylinders from direct sunlight and physical damage. Cylinder temperatures should
not exceed 52 °C (125 °F).[9][10]

Store apart from incompatible materials such as acids, bases, oxidizing and reducing agents.

[113]

Special Concern: HFPO can rearrange to the more toxic hexafluoroacetone (HFA) in the
presence of Lewis acids, a reaction catalyzed by corrosion by-products in carbon steel
containers. It is recommended to use product in carbon steel containers within 90 days of
shipping and store them below 25 °C (77 °F).[10][11] Stainless steel containers are
preferred.[11]

Disposal

Dispose of contents and containers at an appropriate treatment and disposal facility in

accordance with all local, regional, and national regulations.[3][4] Incineration in a suitable

facility is often recommended.[5]

Emergency and First-Aid Procedures

Immediate action is critical in the event of an exposure or accident.
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Accidental Release Measures

o Evacuate: Immediately evacuate personnel to safe areas, keeping people upwind of the
spill/leak.[3][4]

« |solate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions. For a
large spill, consider an initial downwind evacuation for at least 500 meters (1/3 mile).[1][2]
[12]

o Ventilate: Ensure adequate ventilation.[3][4]
o Control Ignition Sources: Remove all sources of ignition.[3][4]

o Containment: Prevent further leakage if it is safe to do so. Do not let the chemical enter
drains.[3]

e Cleanup: Collect and arrange for disposal. Adhered or collected material should be promptly
disposed of.[3]

First-Aid Measures
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Exposure Route First-Aid Instructions

Move the victim to fresh air immediately. If
breathing is difficult, give oxygen. If not

Inhalation breathing, give artificial respiration (do not use
mouth-to-mouth). Get emergency medical help
immediately.[1][3][4]

Take off contaminated clothing immediately. For
gas exposure, wash with soap and plenty of
) water. For contact with liquefied gas (frostbite),
Skin Contact )
gently wash affected areas with cold water. Do
not remove clothing that is frozen to the skin.

Seek immediate medical attention.[1][2][3]

First check for and remove any contact lenses.
Immediately flush eyes with plenty of water or

Eye Contact normal saline for at least 15-20 minutes,
keeping eyelids open. Consult a doctor
immediately.[1][3][6]

Ingestion is not a likely route of exposure for a

gas. If it occurs, rinse the mouth with water. Do
Ingestion not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor

or Poison Control Center immediately.[3]

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, fog, or alcohol-
resistant foam.[1][2][3]

o Specific Hazards: The container may rupture violently or rocket if heated.[1][2]
Decomposition at high temperatures (500-800 °C) can produce carbonyl fluoride (COF2),
which readily hydrolyzes to hydrofluoric acid.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting.[3]
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e Procedure: Fight fire from a maximum distance. If it can be done safely, move undamaged
containers away from the fire area.[2][12]

Physicochemical and Toxicological Data

While comprehensive, publicly available toxicological data is limited, the following tables
summarize known properties.

hvsical and Chemical :

Property Value

Molecular Formula C3F60][3]

Molecular Weight 166.02 g/mol [3]

Physical State Colorless, odorless gas.[1][2]
Boiling Point -27.8 °C (-18 °F) at 760 mmHg[1][5]
Melting Point -128.9 °C (-200 °F)[1]

Flammability Non-flammable gas.[11][13]

Toxicological Data

No official occupational exposure limits (e.g., PEL, TLV) have been established for
hexafluoropropylene.[14] However, some manufacturers have set internal limits, which may
range from 0.5 to 2 ppm as an 8-hour time-weighted average.[13]
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Endpoint Value Species Route Remarks

Data for HFPO-

) dimer acid
Zebrafish _
LC50 7651 mg/L (72 h) Immersion (GenX), not
(embryo)
HFPO monomer.

[15][16]

May cause
damage to the
nervous system

50 ppm (37 ]

NOAEL Rat Inhalation through

days)
prolonged or
repeated

exposure.[10]

Repeated
) exposure studies
Kidney, Nervous . .
] have identified
Target Organs System[10][13] - Inhalation

the kidney as a
[14]

primary target
organ.[13]

Experimental Protocols

Detailed experimental protocols are not provided in safety data sheets. However, the hazard
classification "Toxic if inhaled" (H331) is typically determined through studies following
standardized guidelines, such as the OECD Guideline for the Testing of Chemicals, Test No.
403: Acute Inhalation Toxicity.

Representative Protocol: Acute Inhalation Toxicity
(OECD 403)

This protocol provides a general methodology for assessing the inhalation toxicity of a
substance like HFPO.

o Objective: To determine the median lethal concentration (LC50) of a test substance after a
short-term inhalation exposure.
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o Test Animals: Typically, young adult rats are used, housed in individual cages. Animals are
acclimatized for at least 5 days before the test.

» Test Substance Administration: The test substance (HFPO gas) is administered via a whole-
body or nose-only inhalation exposure chamber. The concentration of the gas is precisely
controlled and monitored throughout the exposure period.

o Exposure: A single exposure of a specified duration, typically 4 hours, is performed.

o Dosage Groups: Multiple groups of animals are exposed to different, graded concentrations
of the test substance. A control group is exposed to filtered air under identical conditions.

» Post-Exposure Observation: Animals are observed for mortality, clinical signs of toxicity (e.g.,
changes in skin, fur, eyes, respiratory patterns, and behavior), and body weight changes for
a period of 14 days.

o Pathology: All animals (including those that die during the test and survivors at the end of the
observation period) undergo a gross necropsy.

o Data Analysis: The LC50 value is calculated using appropriate statistical methods (e.qg.,
probit analysis) based on the mortality data from the different concentration groups.

Visualized Safety Workflows

The following diagrams illustrate key safety processes related to HFPO.
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Prevention & Control

Engineering Controls:
Fume Hood, Grounded Equipment

\ A

Hazard Identification P260: Do not breathe gas P403: Store in a well-ventilated place
P271: Use in well-ventilated area > P405: Store locked up
Hexafluoropropylene Oxide (HFPO) P280: Wear protective gloves/clothing/eye protection P233: Keep container tightly closed

H331: Toxic if inhaled

H335: May cause respiratory irritation
H373: May cause organ damage
H280: Gas under pressure

Incident Response

First Aid
P304+P340: IF INHALED, move to fresh air
P316: Get emergency medical help

Firefighting
Use CO2, Dry Chemical, Water Spray
Wear SCBA

Accidental Release
Isolate (100m+), Ventilate, No ignition sources

Click to download full resolution via product page

Caption: Logical workflow for HFPO safety, from hazard identification to preventative controls
and emergency response.
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Phase 1: Preparation

Test Substance Characterization
(HFPO Purity Analysis)

Animal Acclimatization
(e.g., Young Adult Rats, >5 days)

Dose Range-Finding Study
(Preliminary Test)

Main Study

Phase 2: Exposure

Exposure to Graded Concentrations
(Control, Low, Mid, High Dose Groups)

i

Inhalation Chamber Operation
(4-hour exposure, whole-body/nose-only)

Phase 3: Observation & Analysis

Post-Exposure Observation
(14 Days for clinical signs & mortality)

Data Collection
(Body Weights, Necropsy Findings)

Statistical Analysis
(LC50 Calculation via Probit Analysis)
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Caption: Representative experimental workflow for an acute inhalation toxicity study (based on
OECD 403).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexafluoropropylene oxide | C3F60 | CID 9883 - PubChem [pubchem.ncbi.nim.nih.gov]

2. HEXAFLUOROPROPYLENE OXIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

. chemicalbook.com [chemicalbook.com]

. echemi.com [echemi.com]

. daikinchemicals.com [daikinchemicals.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. What are the safety precautions when handling Hexafluoropropylene? - Blog [zbwhr.com]

. daikinchemicals.com [daikinchemicals.com]

© 00 N oo o A~ W

. airgas.com [airgas.com]

10. multimedia.3m.com [multimedia.3m.com]

11. chemours.com [chemours.com]

12. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
13. ecetoc.org [ecetoc.org]

14. nj.gov [nj.gov]

15. Toxicity assessment of hexafluoropropylene oxide-dimer acid on morphology, heart
physiology, and gene expression during zebrafish (Danio rerio) development - PMC
[pmc.ncbi.nlm.nih.gov]

16. Toxicity assessment of hexafluoropropylene oxide-dimer acid on morphology, heart
physiology, and gene expression during... [ouci.dntb.gov.ua]

To cite this document: BenchChem. [Hexafluoropropylene Oxide: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b1215417?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://cameochemicals.noaa.gov/chemical/844
https://cameochemicals.noaa.gov/chemical/844
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/EPOXIDES/sds-HEXAFLUOROPROPYLENE_OXIDE-E_20230324.pdf
https://store.apolloscientific.co.uk/storage/msds/PC4645_msds.pdf
https://www.zbwhr.com/blog/what-are-the-safety-precautions-when-handling-hexafluoropropylene-2067170.html
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/EPOXIDES/sds-6FO_E_20160127.pdf
https://www.airgas.com/msds/024166.pdf
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00xlYtG4x2G4v70k17zHvu9lxtD7SSSSSS--
https://www.chemours.com/en/-/media/files/fluorointermediates/fluorointermediates-hfpo-push-bulletin.pdf
https://cameochemicals.noaa.gov/report?key=CH844
https://www.ecetoc.org/wp-content/uploads/2021/10/JACC-048.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0991.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10017623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10017623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10017623/
https://ouci.dntb.gov.ua/en/works/7WbLqrr9/
https://ouci.dntb.gov.ua/en/works/7WbLqrr9/
https://www.benchchem.com/product/b1215417#hexafluoropropylene-oxide-safety-data-sheet-precautions
https://www.benchchem.com/product/b1215417#hexafluoropropylene-oxide-safety-data-sheet-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1215417#hexafluoropropylene-oxide-safety-data-
sheet-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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